Cortol

• IUPAC Name: (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
• InChI: InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18-,19+,20+,21+/m1/s1
• InChI Key: FFPUNPBUZDTHJI-XPOJVAQCSA-N
• Canonical SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O
• Isomeric SMILES: C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4([C@H](CO)O)O)C)O)O
• Molecular Formula: C21H36O5
• DSSTOX Substance ID: DTXSID90862093
• Molecular Weight: 368.5 g/mol
• Physical Description: Solid
• CAS No.: 516-38-1

Description

Cortol is a synthetic glucocorticoid, a class of steroid hormones that are produced in the adrenal cortex and are involved in a wide range of physiological processes, including the regulation of inflammation, immune response, and metabolism. This compound is used in various medical treatments due to its potent anti-inflammatory and immunosuppressive properties.

Scientific Research Applications

Cortol has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study steroid chemistry and reaction mechanisms.

Biology: Employed in studies of hormone regulation and signal transduction pathways.

Medicine: Investigated for its therapeutic potential in treating inflammatory and autoimmune diseases.

Industry: Utilized in the development of new pharmaceuticals and as a reference standard in quality control processes.

Mechanism of Action

Target of Action

Cortol, also known as alpha-cortol, is a type of glucocorticoid . Glucocorticoids are steroid hormones that bind to the glucocorticoid receptor (GR), which belongs to the nuclear receptor superfamily of transcription factors . The primary targets of this compound are therefore the glucocorticoid receptors present in almost every cell in the body .

Mode of Action

This compound interacts with its targets, the glucocorticoid receptors, to exert its effects . Upon binding to the GR, this compound triggers a conformational change in the receptor, allowing it to translocate into the nucleus and regulate gene expression . This regulation can either upregulate or downregulate the synthesis of various proteins, including cytokines, chemokines, adhesion molecules, receptors, and many enzymes .

Biochemical Pathways

This compound affects multiple biochemical pathways due to its broad physiological effects . As a glucocorticoid, this compound plays a vital role in physiological processes such as electrolyte and fluid balance, cardiovascular homeostasis, carbohydrate, protein and lipid metabolism, immune and inflammatory responses . The exact pathways affected can vary depending on the cell type and the specific physiological or pathological context .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). As a glucocorticoid, it is expected that this compound would be well absorbed following administration, widely distributed in the body due to its lipophilic nature, metabolized in the liver, and excreted in the urine .

Result of Action

The molecular and cellular effects of this compound’s action are diverse due to its broad physiological roles . These effects include anti-inflammatory and immunosuppressive actions, regulation of metabolism, and influence on cardiovascular function . The specific effects can vary depending on the cell type and the specific physiological or pathological context .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the presence of other hormones or drugs, the nutritional status of the individual, and various physiological or pathological conditions . .

Biochemical Analysis

Biochemical Properties

Cortol interacts with various enzymes, proteins, and other biomolecules in biochemical reactions. It is formed from cortisol via the intermediate metabolite 5β-tetrahydrocortisol, which is dehydrogenated by 20β-hydroxysteroid dehydrogenase (20β-HSD) in the liver to produce this compound .

Cellular Effects

This compound influences various types of cells and cellular processes. It is an endogenous metabolite of cortisol, which is known to play a crucial role in regulating glucose metabolism and promotes gluconeogenesis (glucose synthesis) and glycogenesis (glycogen synthesis) in the liver and glycogenolysis (breakdown of glycogen) in skeletal muscle .

Molecular Mechanism

The molecular mechanism of this compound is closely related to its parent compound, cortisol. Cortisol exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that cortisol, from which this compound is derived, has a circadian rhythm, with levels fluctuating throughout the day .

Dosage Effects in Animal Models

It is known that cortisol, the parent compound of this compound, has varying effects at different dosages .

Metabolic Pathways

This compound is involved in the metabolic pathways of cortisol. It is formed from cortisol via the intermediate metabolite 5β-tetrahydrocortisol, which is dehydrogenated by 20β-hydroxysteroid dehydrogenase (20β-HSD) in the liver to produce this compound .

Transport and Distribution

It is known that cortisol, from which this compound is derived, is transported through the circulation in lipoprotein particles .

Subcellular Localization

It is known that cortisol, from which this compound is derived, acts on almost every tissue and organ in the body .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cortol typically involves multiple steps, starting from a suitable steroid precursor. One common route involves the oxidation of a steroid alcohol to a ketone, followed by the introduction of a hydroxyl group at a specific position on the steroid backbone. The reaction conditions often require the use of strong oxidizing agents, such as chromium trioxide, and specific catalysts to ensure the correct stereochemistry of the final product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and continuous flow processes. The key steps in the synthesis are optimized for high yield and purity, often involving the use of advanced purification techniques such as chromatography and crystallization. The industrial production also ensures that the final product meets stringent regulatory standards for pharmaceutical use.

Chemical Reactions Analysis

Types of Reactions

Cortol undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form cortisone, another glucocorticoid with similar biological activity.

Reduction: Reduction of this compound can yield dihydrothis compound, which has different pharmacological properties.

Substitution: this compound can undergo substitution reactions, where functional groups on the steroid backbone are replaced with other groups, potentially altering its biological activity.

Common Reagents and Conditions

Oxidizing Agents: Chromium trioxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

Cortisone: Formed through oxidation.

Dihydrothis compound: Formed through reduction.

Substituted this compound Derivatives: Formed through substitution reactions.

Comparison with Similar Compounds

Similar Compounds

Cortisone: Another glucocorticoid with similar anti-inflammatory properties.

Prednisolone: A synthetic glucocorticoid with a slightly different structure and potency.

Dexamethasone: A more potent glucocorticoid with a longer duration of action.

Uniqueness

Cortol is unique in its specific binding affinity and selectivity for the glucocorticoid receptor, which can result in different pharmacokinetic and pharmacodynamic profiles compared to other glucocorticoids. Its unique structure also allows for specific modifications that can enhance its therapeutic efficacy and reduce side effects.

Customer Q & A

Q1: What are Cortol compounds, and how are they formed?

A1: this compound compounds, including α-cortol (this compound) and β-cortol, are C-20 reduced metabolites of cortisol. They are formed through a series of enzymatic reactions involving reduction at the C-20 position of cortisol precursors like tetrahydrocortisol (THF) and cortolone. [, , , ]

Q2: How is the excretion of this compound compounds affected in patients with liver cirrhosis?

A2: Patients with liver cirrhosis show a distinctive pattern of altered cortisol metabolism. Research indicates a decreased excretion of tetrahydrocortisone and a significant increase in the levels of 17-OH,20,21-glycols, primarily Cortols, compared to healthy individuals. []

Q3: Does the presence of a portacaval shunt impact the excretion of this compound compounds in cirrhotic patients?

A3: Research suggests that the altered cortisol metabolite pattern, including decreased tetrahydrocortisone and increased Cortolones, is independent of the presence or absence of a portacaval shunt in cirrhotic patients. []

Q4: How do the urinary excretion patterns of this compound and other cortisol metabolites change after a major surgical trauma, such as cardiac surgery?

A4: Studies show a marked reduction in the inactivation of cortisol into cortisone following major surgical trauma. This reduction is likely due to substrate overload of the 11beta-hydroxysteroid dehydrogenase enzyme, leading to an elevated ratio of cortisol metabolites (including Cortols) to cortisone metabolites in urine. []

Q5: What insights can be gained from examining the ratios of different cortisol metabolites in urine?

A5: Calculating ratios of various cortisol metabolites provides insights into specific enzymatic activities. For instance, the ratio of (tetrahydrocortisol + allotetrahydrocortisol)/tetrahydrocortisone reflects 11β-hydroxysteroid dehydrogenase type 1 activity, while the cortols/cortolones ratio is also indicative of this enzyme's activity. []

Q6: What is the significance of the ratio of cortisol metabolites to cortisone metabolites (CMR) in understanding postoperative recovery after cardiac surgery?

A6: The CMR is significantly elevated in patients after cardiac surgery compared to healthy controls, indicating a reduced cortisol inactivation. This altered metabolism may lead to variations in tissue corticoid sensitivity compared to physiological conditions. []

Q7: How does the excretion of this compound and other cortisol metabolites differ between lean women with polycystic ovary syndrome (PCOS) and lean controls?

A7: Research has shown that lean women with PCOS excrete higher levels of this compound, Cortolones, and other cortisol metabolites (tetrahydrocortisone, β-cortol + β-cortolone) compared to lean controls, suggesting an altered cortisol metabolism in PCOS. []

Q8: What is the relationship between insulin sensitivity and the excretion of this compound and other cortisol metabolites in women with PCOS?

A8: While insulin appears to enhance 5alpha-reduction of steroids in PCOS, no direct correlation has been found between insulin sensitivity and the excretion levels of this compound or other specific cortisol metabolites in women with PCOS. []

Q9: How does obesity impact the excretion of this compound and other cortisol metabolites in children and adolescents?

A9: Compared to normal-weight children, those with obesity, particularly in the prepubertal stage, demonstrate higher excretion of various steroid metabolites, including α-Cortol and α-Cortolone, indicating enhanced adrenal steroidogenesis. The differences become less pronounced with puberty progression. []

Q10: Is there a difference in this compound excretion between children with and without idiopathic short stature (ISS)?

A10: Studies show that children and adolescents diagnosed with ISS exhibit significantly lower excretion rates of various steroid hormones, including this compound and Cortolone, compared to their healthy counterparts. []

Q11: What are the key findings regarding the metabolism of cortisol and corticosterone in macaque monkeys?

A11: Research on macaque monkeys shows that they primarily excrete glucuronide conjugates of 11-oxygenated-17-oxosteroids as the main cortisol metabolites. Interestingly, 3β-cortol and 3β-cortolone, not typically found in human urine, were identified in this species. [] Additionally, corticosterone metabolism in macaques predominantly leads to glucuronide conjugates of hexahydroCompound A and hexahydrocorticosterone. []

Q12: How does the excretion pattern of this compound and other corticosteroids in rhesus monkeys compare to that of humans?

A12: Studies indicate a comparable pattern of corticosteroid excretion between rhesus monkeys and humans, suggesting their potential use in research on adrenocortical function and cortisol metabolism. [, ]

Q13: Can fecal bacteria from humans and rats metabolize cortisol to produce this compound?

A13: Yes, studies have shown that fecal bacteria, particularly Bifidobacterium adolescentis, can metabolize cortisol into 20β-dihydrocortisol, which is further converted into this compound by Clostridium paraputrificum. These findings suggest a role of gut microbiota in cortisol metabolism. []

Q14: What is the metabolic fate of this compound in the human gut?

A14: Research indicates that this compound is resistant to further breakdown by human fecal flora, suggesting it acts as a metabolic end product in the gut. []

Q15: What analytical techniques are commonly employed to measure this compound and other cortisol metabolites?

A15: Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for quantifying this compound and other steroid metabolites in urine. This method offers high sensitivity and specificity for analyzing complex biological samples. [, , , ]

Q16: How does the use of multi-column liquid chromatography contribute to the analysis of this compound and other urinary steroids?

A16: Multi-column liquid chromatography enables the separation and quantification of various urinary steroids, including this compound and its isomers, with high resolution and reproducibility. This technique allows for a comprehensive analysis of steroid profiles in various physiological and pathological states. [, ]